Cas no 70059-33-5 (4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-methyl-)

• Product Name: 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-methyl-
• CAS No: 70059-33-5
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 547774
• Update Time: 2024-03-06

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-methyl-
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-methyl-

• Inchi： 1S/C17H14O6/c1-8-11(19)7-12-13(14(8)20)15(21)17(22-2)16(23-12)9-3-5-10(18)6-4-9/h3-7,18-20H,1-2H3
• InChI Key： BPYMKJGMFYWQBI-UHFFFAOYSA-N
• SMILES： COC1C(=O)C2C(=CC(=C(C=2O)C)O)OC=1C1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 314.07902
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• XLogP3: 1.559

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 598.2±50.0 °C(Predicted)
• PSA: 96.22
• pka: 6.66±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3-O-methylated flavonoids